Cas no 1171865-21-6 (1-(2-methylquinolin-4-yl)methanamine dihydrochloride)

• Product Name: 1-(2-methylquinolin-4-yl)methanamine dihydrochloride
• CAS No: 1171865-21-6
• MF: C₁₁H₁₄Cl₂N₂
• MW: 245.148260593414
• CID: 1206722
• PubChem ID: 42946478
• Update Time: 2025-10-18

1-(2-methylquinolin-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-4-quinolinyl)methanamine Dihydrochloride
• 1-(2-methylquinolin-4-yl)methanamine dihydrochloride
• 4-aminomethylquinaldine dihydrochloride
• Z381785612
• 1171865-21-6
• (2-methylquinolin-4-yl)methylamine dihydrochloride
• CS-0247721
• 1-(2-METHYLQUINOLIN-4-YL)METHANAMINEDIHYDROCHLORIDE
• EN300-37257
• AKOS026741667
• (2-methylquinolin-4-yl)methanamine;dihydrochloride
• (2-methylquinolin-4-yl)methanamine dihydrochloride

• Inchi： 1S/C11H12N2.2ClH/c1-8-6-9(7-12)10-4-2-3-5-11(10)13-8;;/h2-6H,7,12H2,1H3;2*1H
• InChI Key： AVAORVCXKGFCCA-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(C)=CC(CN)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 244.0534038g/mol
• Monoisotopic Mass: 244.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 320.1±27.0 °C at 760 mmHg
• Flash Point: 173.4±10.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(2-methylquinolin-4-yl)methanamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 1-(2-methylquinolin-4-yl)methanamine dihydrochloride

1-(2-Methylquinolin-4-yl)methanamine Dihydrochloride: A Comprehensive Overview

1-(2-Methylquinolin-4-yl)methanamine dihydrochloride (CAS No. 1171865-21-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a research tool in medicinal chemistry. The molecule consists of a quinoline ring system, which is a heterocyclic aromatic structure, substituted with a methyl group at the 2-position and a methanamine group at the 4-position. The dihydrochloride salt form indicates that the compound exists as a zwitterion, which is common for compounds with both basic and acidic functionalities.

The synthesis of 1-(2-methylquinolin-4-yl)methanamine dihydrochloride involves a series of well-established organic reactions. The quinoline core is typically derived from condensation reactions between aniline derivatives and aldehydes or ketones. Subsequent modifications, such as alkylation or substitution, are employed to introduce the methyl and methanamine groups at specific positions on the ring. The formation of the dihydrochloride salt is achieved by protonation of the amine group in the presence of hydrochloric acid, ensuring stability and solubility for various applications.

Recent studies have highlighted the potential of 1-(2-methylquinolin-4-yl)methanamine dihydrochloride as a lead compound in drug discovery. Its quinoline scaffold is known to exhibit diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Researchers have explored its ability to modulate cellular signaling pathways, particularly those involving protein kinases and transcription factors. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against certain kinase enzymes, making it a promising candidate for targeted therapies.

In addition to its pharmacological applications, 1-(2-methylquinolin-4-yl)methanamine dihydrochloride has been utilized as a building block in the construction of more complex molecular architectures. Its versatility lies in the ease with which it can be further functionalized through nucleophilic aromatic substitution or other coupling reactions. This has enabled chemists to explore its utility in designing multi-target drugs and prodrugs with enhanced bioavailability.

From an analytical standpoint, 1-(2-methylquinolin-4-yl)methanamine dihydrochloride has been thoroughly characterized using modern spectroscopic techniques such as NMR, IR, and UV-Vis spectroscopy. These studies have provided insights into its electronic structure and conformational preferences, which are critical for understanding its reactivity and biological interactions. Furthermore, high-resolution mass spectrometry has confirmed its molecular formula and exact mass, ensuring accuracy in its identification.

The safety profile of 1-(2-methylquinolin-4-yl)methanamine dihydrochloride has also been evaluated in preclinical studies. Acute toxicity tests indicate that it exhibits low toxicity at therapeutic doses, suggesting a favorable safety margin for potential clinical use. However, long-term toxicity studies are still required to fully assess its suitability as a drug candidate.

In conclusion, 1-(2-methylquinolin-4-yl)methanamine dihydrochloride (CAS No. 1171865-21-6) represents an intriguing compound with multifaceted applications in organic synthesis and pharmacology. Its unique chemical structure, coupled with promising biological activities, positions it as a valuable tool for advancing drug discovery efforts. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.